Cas no 620971-49-5 (Benzonitrile, 3-(4-oxazolyl)-)

• Product Name: Benzonitrile, 3-(4-oxazolyl)-
• CAS No: 620971-49-5
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4073115
• PubChem ID: 22379602
• Update Time: 2025-05-24

Benzonitrile, 3-(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(4-oxazolyl)-
• 3-(oxazol-4-yl)benzonitrile
• 620971-49-5
• 3-(1,3-oxazol-4-yl)benzonitrile
• SCHEMBL1847436
• G73320

• Inchi： 1S/C10H6N2O/c11-5-8-2-1-3-9(4-8)10-6-13-7-12-10/h1-4,6-7H
• InChI Key： XPPBCYRTNORBHA-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Benzonitrile, 3-(4-oxazolyl)-

Benzonitrile, 3-(4-oxazolyl)- (CAS No. 620971-49-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzonitrile, 3-(4-oxazolyl)-, identified by its CAS number 620971-49-5, is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis. This compound serves as a crucial intermediate in the development of various therapeutic agents, particularly those targeting neurological and inflammatory disorders. Its unique structural properties, characterized by the presence of both a benzene ring and an oxazole moiety, make it an invaluable building block for medicinal chemists.

The oxazole ring in Benzonitrile, 3-(4-oxazolyl)- introduces a heterocyclic framework that enhances the compound's binding affinity to biological targets. This feature has been leveraged in recent years to design novel molecules with improved pharmacological profiles. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The benzene ring component further contributes to the compound's stability and solubility, making it an ideal candidate for further functionalization.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like Benzonitrile, 3-(4-oxazolyl)-. Researchers have utilized computational methods to predict its interactions with biological receptors, leading to the identification of potential therapeutic applications. One notable area of interest is its role in developing antiviral agents. The oxazole moiety's ability to mimic natural biomolecules has been exploited to create inhibitors that disrupt viral replication mechanisms. This has been particularly relevant in the context of emerging infectious diseases, where rapid development of new treatments is essential.

The synthesis of Benzonitrile, 3-(4-oxazolyl)- involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound. These advancements not only enhance the accessibility of Benzonitrile, 3-(4-oxazolyl)- but also pave the way for the development of other structurally related compounds with similar pharmacological properties.

In addition to its pharmaceutical applications, Benzonitrile, 3-(4-oxazolyl)- has shown promise in materials science. Its ability to form stable complexes with metals has led to its use in catalytic systems and as a ligand in coordination chemistry. These applications highlight the compound's versatility beyond traditional medicinal chemistry contexts. The oxazole ring's electron-rich nature allows it to participate in various coordination interactions, making it a valuable component in designing novel catalysts for organic transformations.

The growing body of research on Benzonitrile, 3-(4-oxazolyl)- underscores its significance as a chemical intermediate. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery of new derivatives with enhanced biological activity. These derivatives are being tested in preclinical studies to evaluate their potential as lead compounds for drug development. The integration of high-throughput screening technologies has further streamlined this process, allowing for rapid identification of promising candidates.

The environmental impact of synthesizing and using Benzonitrile, 3-(4-oxazolyl)- is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices such as solvent recovery and catalytic recycling are being implemented to address these challenges. These initiatives align with broader goals in the chemical industry to promote environmentally responsible manufacturing processes.

The future prospects for Benzonitrile, 3-(4-oxazolyl)- are bright, with ongoing research uncovering new applications and optimizing its synthesis. As computational chemistry advances, more accurate predictions of molecular behavior will guide the design of next-generation drugs. This synergy between experimental and computational approaches will likely lead to breakthroughs in treating complex diseases that were previously challenging to address.

In conclusion, Benzonitrile, 3-(4-oxazolyl)- (CAS No. 620971-49-5) is a multifaceted compound with significant implications for pharmaceutical synthesis and materials science. Its unique structural features and diverse applications make it a cornerstone in modern chemical research. As scientists continue to explore its potential, we can expect further innovations that will benefit human health and technological advancements.